Cas no 78868-05-0 (Acetamide, N-[4-(9-acridinylamino)phenyl]-N-methyl-)

Acetamide, N-[4-(9-acridinylamino)phenyl]-N-methyl- structure
78868-05-0 structure
Product name:Acetamide, N-[4-(9-acridinylamino)phenyl]-N-methyl-
CAS No:78868-05-0
MF:C22H19N3O
MW:341.405764818192
CID:4188059
PubChem ID:44336884

Acetamide, N-[4-(9-acridinylamino)phenyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-(9-acridinylamino)phenyl]-N-methyl-
    • DTXSID501237035
    • CHEMBL106631
    • 78868-05-0
    • N-[4-(9-Acridinylamino)phenyl]-N-methylacetamide
    • Inchi: InChI=1S/C22H19N3O/c1-15(26)25(2)17-13-11-16(12-14-17)23-22-18-7-3-5-9-20(18)24-21-10-6-4-8-19(21)22/h3-14H,1-2H3,(H,23,24)
    • InChI Key: VDTFLYLRSNPLFG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 341.152812238Da
  • Monoisotopic Mass: 341.152812238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45.2Ų

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